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Compound of Interest

Compound Name: ZINC09875266

Cat. No.: B4592498

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection.
ZINC09875266, identified as the common metal zinc (CAS No. 7440-66-6), requires specific
handling and disposal procedures due to its potential reactivity and environmental toxicity. This
guide provides essential, step-by-step instructions for the safe disposal of zinc waste, in both
solid and aqueous forms, from a laboratory environment.

Summary of Key Data

The following table summarizes the pertinent physical and chemical properties of zinc, which
inform its proper handling and disposal.
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Property Value

Molecular Formula Zn

Molecular Weight 65.38 g/mol

Appearance Bluish-white, lustrous metal (solid)
Melting Point 419.53 °C

Boiling Point 907 °C

Solubility in Water Insoluble

Reactivity

Reacts with acids and strong bases to produce

flammable hydrogen gas.[1]

Primary Hazards

Flammable powder/dust; very toxic to aquatic

life with long-lasting effects.

Detailed Disposal Procedures

The appropriate disposal method for zinc waste depends on its form (solid or agueous solution)

and the quantity. Under no circumstances should zinc waste be disposed of down the drain

without appropriate treatment and verification of local regulations.

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste containing zinc. This includes:

Solutions containing dissolved zinc salts.

Byproducts from reactions involving zinc.

Unused or surplus zinc metal (powder, granules, foll, etc.).

Contaminated personal protective equipment (PPE) such as gloves and weighing papers.

Waste should be collected in separate, clearly labeled containers to avoid unintended chemical

reactions.
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Step 2: Solid Zinc Waste Disposal

For solid forms of zinc, such as powder, granules, or metal turnings:

o Containerization: Collect all solid zinc waste in a designated, sealed, and compatible waste
container. The container should be clearly labeled as "Hazardous Waste: Solid Zinc" and
stored away from incompatible materials like strong oxidizing agents, acids, and bases.

o Spill Cleanup: In case of a small spill, wearing appropriate PPE, sweep or shovel the
material into a designated waste container, avoiding dust formation.[2] For larger spills,
evacuate the area and contact your institution's Environmental Health and Safety (EHS)
office.

o Professional Disposal: Arrange for the collection of the solid zinc waste by a licensed
hazardous waste disposal service.[3] Do not attempt to dispose of solid zinc in regular trash.

Step 3: Aqueous Zinc Waste Disposal

For solutions containing zinc, the following options are available, and the choice should be
made in consultation with your institution's EHS guidelines:

Option A: Direct Collection for Off-Site Disposal

o Containerization: Collect all aqueous zinc waste in a designated, leak-proof, and chemically
resistant container. The container must be clearly labeled "Hazardous Waste: Aqueous Zinc
Solution".

» Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Professional Disposal: Contact your institution's EHS office to arrange for pickup and
disposal by a certified hazardous waste contractor.

Option B: In-Lab Neutralization and Precipitation (for dilute solutions, with EHS approval)

For dilute solutions of zinc salts, a neutralization and precipitation procedure can be performed
to reduce the volume of hazardous waste. This should only be carried out by trained personnel
in a well-ventilated fume hood.
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o Neutralization: While stirring, slowly add a suitable base, such as sodium carbonate (soda
ash), to the acidic zinc solution to neutralize it. Monitor the pH continuously until it reaches a
neutral range (pH 6-8).

» Precipitation: The addition of the base will cause the zinc to precipitate out of the solution as
insoluble zinc carbonate or zinc hydroxide.

o Separation: Allow the precipitate to settle. Carefully decant the supernatant liquid. Test the
liquid to ensure the zinc concentration is below the locally permissible limit for drain disposal.
If compliant, the liquid may be flushed down the drain with copious amounts of water.

e Solid Waste Collection: Collect the remaining zinc precipitate (sludge) in a designated solid
hazardous waste container, label it appropriately, and arrange for professional disposal.

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of zinc waste in a laboratory setting.
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Caption: Decision workflow for the disposal of ZINC09875266 (Zinc) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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